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Compound of Interest

Compound Name: Piracetam-d8

Cat. No.: B589048 Get Quote

Piracetam-d8: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Piracetam-d8, the

deuterated analog of the nootropic agent Piracetam. This document details its chemical

structure, physicochemical properties, and relevant analytical methodologies, making it an

essential resource for professionals in pharmaceutical research and development.

Introduction to Piracetam-d8
Piracetam-d8 is the deuterium-labeled version of Piracetam, a cyclic derivative of the

neurotransmitter gamma-aminobutyric acid (GABA)[1]. While Piracetam itself is known for its

cognitive-enhancing effects, Piracetam-d8 is primarily utilized as an internal standard in

pharmacokinetic and metabolic studies of Piracetam. The substitution of hydrogen with

deuterium atoms provides a distinct mass signature for mass spectrometry-based detection,

allowing for precise quantification of the non-deuterated drug in biological matrices.

Chemical Structure and Properties
The chemical structure of Piracetam-d8 is identical to that of Piracetam, with the exception of

eight hydrogen atoms being replaced by deuterium.
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IUPAC Name: 2,2-dideuterio-2-(2,2,3,3,4,4-hexadeuterio-5-oxopyrrolidin-1-yl)acetamide[2][3]

The deuterium atoms are located on the pyrrolidone ring and the adjacent acetamide side

chain, as depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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